Cas no 42311-25-1 (Pyrrolo[2,3-d]pyrimidine-5-carbonitrile, 4-[[(dimethylamino)methylene]amino]-7-.β.-d-ribofuranosyl-)

Pyrrolo[2,3-d]pyrimidine-5-carbonitrile, 4-[[(dimethylamino)methylene]amino]-7-.β.-d-ribofuranosyl- structure
42311-25-1 structure
Product Name:Pyrrolo[2,3-d]pyrimidine-5-carbonitrile, 4-[[(dimethylamino)methylene]amino]-7-.β.-d-ribofuranosyl-
CAS No:42311-25-1
MF:C15H18N6O4
MW:346.341222286224
CID:927970
PubChem ID:6281853
Update Time:2025-04-19

Pyrrolo[2,3-d]pyrimidine-5-carbonitrile, 4-[[(dimethylamino)methylene]amino]-7-.β.-d-ribofuranosyl- Chemical and Physical Properties

Names and Identifiers

    • Pyrrolo[2,3-d]pyrimidine-5-carbonitrile, 4-[[(dimethylamino)methylene]amino]-7-.β.-d-ribofuranosyl-
    • (2E)-3-(dimethylamino)-1-phenyl-2-azaprop-2-en-1-one
    • (E)-N'-(9-((2S,3R,4S,5R)3,4-dihydroxy-5-(hydroxymethyl)tetrahydrofuran-2-yl)-9H-purin-6-yl)-N,N-dimethylformimidamide
    • AC1N7XB5
    • CTK4I5323
    • N-[(1E)-(Dimethylamino)methylene]benzamide
    • N-[(dimethylamino)methylidene]benzamide
    • N1,N1-dimethyl-N2-benzoylformamidine
    • N6-dimethylaminomethylene-adenosine
    • N-Dimethylaminomethylen-benzamid
    • SBB055111
    • SureCN12890
    • SureCN1289020
    • SureCN8514348
    • NSC-143686
    • NSC143686
    • Pyrrolo[2, 4-[[(dimethylamino)methylene]amino]-7-.beta.-D-ribofuranosyl-
    • Formamidine,3-d]pyrimidin-4-yl-N,N-dimethyl-
    • 42311-25-1
    • Inchi: 1S/C15H18N6O4/c1-20(2)7-19-13-10-8(3-16)4-21(14(10)18-6-17-13)15-12(24)11(23)9(5-22)25-15/h4,6-7,9,11-12,15,22-24H,5H2,1-2H3/b19-7-
    • InChI Key: ORHRVCQNGVKGGT-GXHLCREISA-N
    • SMILES: O1C(CO)C(C(C1N1C=C(C#N)C2=C(/N=C\N(C)C)N=CN=C12)O)O

Computed Properties

  • Exact Mass: 346.13895308g/mol
  • Monoisotopic Mass: 346.13895308g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 4
  • Complexity: 551
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 4
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -1.3
  • Topological Polar Surface Area: 140Ų
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